Cas no 76301-23-0 (5H-Furo[3,2-g][1]benzopyran-5-one, 4,9-dimethoxy-7-undecyl-)

• Product Name: 5H-Furo[3,2-g][1]benzopyran-5-one, 4,9-dimethoxy-7-undecyl-
• CAS No: 76301-23-0
• MF: C₂₄H₃₂O₅
• MW: 400.507887840271
• CID: 538043
• PubChem ID: 12919416
• Update Time: 2025-04-19

5H-Furo[3,2-g][1]benzopyran-5-one, 4,9-dimethoxy-7-undecyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Furo[3,2-g][1]benzopyran-5-one, 4,9-dimethoxy-7-undecyl-
• 4,9-dimethoxy-7-undecylfuro[3,2-g]chromen-5-one
• 76301-23-0
• DTXSID40512950
• 4,9-Dimethoxy-7-undecyl-5H-furo[3,2-g][1]benzopyran-5-one

• Inchi： 1S/C24H32O5/c1-4-5-6-7-8-9-10-11-12-13-17-16-19(25)20-21(26-2)18-14-15-28-22(18)24(27-3)23(20)29-17/h14-16H,4-13H2,1-3H3
• InChI Key： LNCASBWWYJPIAI-UHFFFAOYSA-N
• SMILES： O1C2C(=C3C(C=CO3)=C(C=2C(C=C1CCCCCCCCCCC)=O)OC)OC

Computed Properties

• Exact Mass: 400.22497412g/mol
• Monoisotopic Mass: 400.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 57.9Ų